Cas no 1504311-30-1 (4-isocyanato-1-phenyl-1H-pyrazole)

• Product Name: 4-isocyanato-1-phenyl-1H-pyrazole
• CAS No: 1504311-30-1
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• CID: 6201690
• PubChem ID: 83382960
• Update Time: 2025-10-27

4-isocyanato-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-isocyanato-1-phenyl-1H-pyrazole
• 1504311-30-1
• EN300-1863151

• Inchi： 1S/C10H7N3O/c14-8-11-9-6-12-13(7-9)10-4-2-1-3-5-10/h1-7H
• InChI Key： GIPADWDXBARBNQ-UHFFFAOYSA-N
• SMILES： O=C=NC1C=NN(C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 185.058911855g/mol
• Monoisotopic Mass: 185.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.2Ų

Additional information on 4-isocyanato-1-phenyl-1H-pyrazole

4-Isocyanato-1-phenyl-1H-pyrazole: A Comprehensive Overview

The compound with CAS No. 1504311-30-1, known as 4-isocyanato-1-phenyl-1H-pyrazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two nitrogen atoms. The presence of an isocyanato group at the 4-position and a phenyl group at the 1-position imparts unique chemical properties and reactivity to this molecule. In recent years, researchers have explored its potential applications in various domains, including drug discovery, polymer synthesis, and electronic materials.

4-isocyanato-1-phenyl-1H-pyrazole is notable for its versatile reactivity due to the isocyanato group (-N=C=O), which can participate in nucleophilic addition reactions. This makes it a valuable precursor in the synthesis of more complex molecules. For instance, it can react with amines to form urea derivatives or with alcohols to generate carbamates. The phenyl group attached to the pyrazole ring adds electronic diversity, enhancing its compatibility with a wide range of reaction conditions.

Recent studies have highlighted the potential of 4-isocyanato-1-phenyl-1H-pyrazole in the development of advanced materials. Researchers have investigated its use as a building block for constructing covalent organic frameworks (COFs) and metal-organic frameworks (MOFs). These materials exhibit high porosity and surface area, making them ideal candidates for gas storage, catalysis, and sensing applications. The isocyanato group's reactivity plays a crucial role in forming robust covalent bonds within these frameworks.

In the realm of drug discovery, 4-isocyanato-1-phenyl-1H-pyrazole has been explored as a lead compound for designing bioactive molecules. Pyrazoles are known for their ability to modulate various biological targets, such as kinases and receptors. By incorporating the isocyanato group into pyrazole derivatives, researchers aim to enhance the compound's pharmacokinetic properties and bioavailability. Recent findings suggest that certain derivatives exhibit promising anti-inflammatory and anticancer activities.

The synthesis of 4-isocyanato-1-phenyl-1H-pyrazole typically involves multi-step processes that combine condensation reactions and functional group transformations. One common approach involves the reaction of phenylhydrazine with an appropriate carbonyl compound followed by further modifications to introduce the isocyanato group. The optimization of these synthetic routes has been a focus of recent research efforts, with chemists seeking to improve yield, purity, and scalability.

In terms of physical properties, 4-isocyanato-1-phenyl-1H-pyrazole exhibits a melting point around 200°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF). Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic materials. Additionally, its thermal stability makes it suitable for high-temperature applications in polymer chemistry.

The latest research on 4-isocyanato-1-phenyl-1H-pyrazole has focused on its role in click chemistry reactions. The isocyanato group's ability to undergo rapid cycloadditions with azides or alkynes has opened new avenues for constructing complex molecular architectures. This property has been exploited in the synthesis of cross-linked polymers and stimuli-responsive materials.

In conclusion, CAS No. 1504311-30-1, or 4-isocyanato-1-phencylpyrazole, stands out as a versatile compound with immense potential across multiple disciplines. Its unique chemical structure, reactivity, and compatibility with modern synthetic techniques make it an invaluable tool for researchers and industry professionals alike.